Cas no 53595-66-7 (5-Chlorothiophene-2-sulfonamide)
5-Chlorothiophene-2-sulfonamide is a sulfonamide derivative featuring a chlorinated thiophene ring, offering distinct reactivity and functionalization potential in synthetic chemistry. Its structure combines the electron-withdrawing properties of the sulfonamide group with the aromatic heterocyclic framework of thiophene, making it a versatile intermediate for pharmaceuticals, agrochemicals, and material science applications. The chlorine substituent enhances its utility in cross-coupling reactions and further derivatization. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, supporting research in drug discovery and functional material design. Suitable for controlled reactions, it serves as a valuable building block in organic synthesis.
53595-66-7 structure
Product Name:5-Chlorothiophene-2-sulfonamide
CAS No:53595-66-7
MF:C4H4ClNO2S2
MW:197.663057327271
MDL:MFCD00052584
CID:56440
PubChem ID:24878625
Update Time:2025-05-21
5-Chlorothiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Chlorothiophene-2-sulfonamide
- 5-Chloro-2-thiophenesulfonamide
- 2-Chloro-5-sulfamoylthiophene
- 2-Thiophenesulfonamide, 5-chloro-
- 2-Chloro thiophene-5-sulfonamide
- 5-chloranylthiophene-2-sulfonamide
- C4H4ClNO2S2
- PubChem7381
- 5-chlorothiophenesulfonamide
- 5- chlorothiophenesulfonamide
- KSC490I0R
- 5-chloro-2-thienylsulphonamide
- 5-chlorothiophene-2-sulphona
- FT-0640177
- 4-18-00-06708 (Beilstein Handbook Reference)
- BP-10205
- NS00002731
- SCHEMBL185767
- 53595-66-7
- C2441
- EC 700-252-8
- CS-W002253
- SB10584
- AMY31343
- 8K2
- DTXSID10201809
- FS-1106
- F2158-2260
- CL1308
- EN300-01206
- Z45415606
- A7797
- CHEMBL447118
- 5-chloro-thiophene-2-sulfonic acid amide
- WLZ3739
- J-517335
- XTH0OV5X5X
- AKOS001027584
- CHEBI:194661
- RKLQLYBJAZBSEU-UHFFFAOYSA-N
- 5-Chlorothiophene-2-sulfonamide, 97%
- UNII-XTH0OV5X5X
- 5-chloro-thiophene-2-sulphonic acid amide
- AC-7517
- 5-chlorothiophene-2-sulonamide
- MFCD00052584
- BRN 0130728
- 5-chlorothiophene-2-sulphonamide
- SY006495
- 5-CHLORO-THIOPHENE 2-SULFONAMIDE
- DTXCID90124300
- BBL104228
- STL558244
- 5-Chlorothiophen-2-yl-sulfonamide
- DB-007031
- 5-chloro-thiophene-2-sulfonamide
-
- MDL： MFCD00052584
- Inchi： 1S/C4H4ClNO2S2/c5-3-1-2-4(9-3)10(6,7)8/h1-2H,(H2,6,7,8)
- InChI Key： RKLQLYBJAZBSEU-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(S1)S(N)(=O)=O
- BRN： 0130728
Computed Properties
- Exact Mass: 196.93700
- Monoisotopic Mass: 196.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 96.8
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.6490
- Melting Point: 115.0 to 119.0 deg-C
- Boiling Point: 366.3 ℃ at 760 mmHg
- Flash Point: 175.3℃
- Refractive Index: 1.621
- PSA: 96.78000
- LogP: 2.83000
- Solubility: Not determined
5-Chlorothiophene-2-sulfonamide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S45-S37/39
- RTECS：XN0296000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Safety Term：S26;S36;S45
5-Chlorothiophene-2-sulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
5-Chlorothiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2441-1g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98.0%(GC&T) | 1g |
￥435.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2441-5g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98.0%(GC&T) | 5g |
￥1840.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C404A-25g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 25g |
￥801.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C404A-5g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 5g |
￥184.0 | 2022-05-30 | |
| Fluorochem | 005882-1g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 005882-5g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 5g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 005882-25g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 25g |
￡84.00 | 2022-03-01 | |
| Fluorochem | 005882-100g |
5-Chlorothiophene-2-sulfonamide |
53595-66-7 | 98% | 100g |
￡254.00 | 2022-03-01 | |
| AstaTech | CL1308-5/G |
5-CHLORO-2-THIOPHENESULFONAMIDE |
53595-66-7 | 97% | 5g |
$21 | 2023-09-15 | |
| AstaTech | CL1308-25/G |
5-CHLORO-2-THIOPHENESULFONAMIDE |
53595-66-7 | 97% | 25g |
$76 | 2023-09-15 |
5-Chlorothiophene-2-sulfonamide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:53595-66-7)5-Chlorothiophene-2-sulfonamide
Order Number:1637803
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:53595-66-7)5-Chlorothiophene-2-sulfonamide
Order Number:A7797
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):160.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:53595-66-7)2-氯噻吩-5-磺酰胺
Order Number:LE1637803
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
5-Chlorothiophene-2-sulfonamide Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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